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Compound of Interest

Compound Name: mTOR inhibitor-1
Cat. No.: B7776723
Get Quote
\ J

Introduction & Molecule Profile[1][2][3]

mTOR Inhibitor-1 is a synthetic small molecule designed to suppress the mammalian target of
rapamycin (MTOR) signaling pathway. Unlike first-generation rapalogs (e.g.,
Rapamycin/Sirolimus) which primarily target mMTORC1 via FKBP12 binding, "mTOR Inhibitor-
1" (CAS 468747-17-3) functions as a direct kinase inhibitor, effectively blocking cell proliferation
and inducing autophagy in neoplastic lines.

Critical Distinction: Do not confuse this compound with Rapamycin (MW ~914 g/mol ) or Torin
1. This protocol is strictly calibrated for CAS 468747-17-3.

Physicochemical Properties
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Property Value Notes

3-bromo-N'-[(1E)-1-(2,4-
Chemical Name dihydroxyphenyl)ethylidene]-4-

methylbenzohydrazide

Verify on vial label before use.

CAS Number 468747-17-3
[1][2]
Molecular Weight 363.21 g/mol Used for Molarity calculations.
Formula C16H15BrN20s3
Appearance Solid powder Light sensitive.
Solubility (DMSO) ~83 mg/mL (229 mM) Recommended Solvent.
N Poor. Not recommended for
Solubility (Ethanol) ~2 mg/mL
stock.
o Do not use for stock
Solubility (Water) Insoluble

preparation.

Storage & Stability Guidelines

To maintain the biological integrity of mTOR Inhibitor-1, strict adherence to environmental
controls is required. Small molecule kinase inhibitors are prone to hydrolysis and oxidation
when in solution.

o Powder Form: Store at -20°C. Desiccate to prevent moisture absorption. Stable for ~3 years.
o Stock Solution (DMSO): Store at -80°C in single-use aliquots. Stable for ~6 months.
o Avoid Freeze-Thaw: Repeated cycling causes precipitation and concentration drift.

o Container: Use amber polypropylene or glass vials to protect from light.

Protocol: Stock Solution Preparation

Objective: Prepare a 10 mM stock solution in anhydrous DMSO.
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Materials Required[2][3][4][5][6][7]

e MTOR Inhibitor-1 (Powder)
e Dimethyl Sulfoxide (DMSO), Anhydrous (=99.9%, cell culture grade)
e Vortex mixer[1]

» Ultrasonic water bath (optional, for stubborn particulates)

Step-by-Step Procedure

o Equilibration: Allow the product vial to warm to room temperature before opening. This
prevents atmospheric moisture from condensing inside the cold vial.

e Weighing: Accurately weigh the desired amount of powder.
o Example: 5 mg.[3][4][5]
e Solvent Calculation: Use the formula

o ngcontent-ng-c1989010908=""_nghost-ng-c2127666394="" class="inline ng-star-
inserted">

= Mass (mg)[3][6][4][5][7][8]

o ngcontent-ng-c1989010908=""_nghost-ng-c2127666394="" class="inline ng-star-
inserted">

= 363.21 g/mol

o = Desired Concentration (M)[9]
 Dissolution: Add the calculated volume of DMSO to the vial.
o For 5 mg: Add 1.376 mL of DMSO to achieve 10 mM.

e Mixing: Vortex vigorously for 30 seconds.
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o Quality Check: Inspect against a light source. The solution must be completely clear. If
particles remain, sonicate for 60 seconds at 40 kHz.

e Aliquot & Store: Dispense into 20-50 pL aliquots in amber tubes. Snap-freeze in liquid
nitrogen or dry ice/ethanol bath and store at -80°C.

lari : ble ( | 263.21)

Desired Conc. Mass of Compound Volume of DMSO Required
10 mM 1mg 275.3 uL
10 mM 5 mg 1.376 mL
10 mM 10 mg 2.753 mL
50 mM 5mg 275.3 pL

Protocol: Working Solutions & In Vivo Formulation
A. In Vitro (Cell Culture)

Direct dilution into media often causes precipitation due to the compound's hydrophobicity.

¢ Intermediate Dilution: Dilute the 10 mM DMSO stock 1:10 in culture media or PBS to create
a 1 mM intermediate.

o Note: If precipitation occurs here, use a serial dilution step with DMSO first (e.g., dilute
stock to 1 mM in DMSO, then spike into media).

e Final Dosing: Add to cell culture media. Keep final DMSO concentration < 0.5% (ideally <
0.1%) to avoid solvent toxicity.

B. In Vivo (Animal Models)

For IP or Oral administration, a solubility-enhancing vehicle is mandatory. The following
formulation is validated for high solubility (up to ~2 mg/mL).

Vehicle Composition: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline.[6]

Preparation Workflow:
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Step 1: Dissolve compound in DMSO (10% of final volume). Vortex until clear.

Step 2: Add PEG300 (40% of final volume). Vortex.

Step 3: Add Tween-80 (5% of final volume). Vortex.

Step 4: Slowly add Saline (45% of final volume) while vortexing.

o Result: A clear solution suitable for injection.[10] If cloudy, sonicate.

Mechanism of Action & Visualization

mTOR Inhibitor-1 acts by disrupting the kinase activity of the mTOR complex, a central
regulator of cell metabolism.[5][8][11] Below is the signaling pathway illustrating the
intervention point.[12][10]
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Figure 1: Simplified mTOR signaling cascade. mTOR Inhibitor-1 directly targets the catalytic
site of MTORC1/2, unlike Rapamycin which is an allosteric inhibitor of mMTORCL1.

Workflow Diagram: Stock Preparation
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Figure 2: Decision tree for the preparation of a homogenous 10 mM stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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